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Compound of Interest

Compound Name: Dimethyl 5-iodoisophthalate

Cat. No.: B057504 Get Quote

An In-depth Technical Guide to Dimethyl 5-iodoisophthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl 5-iodoisophthalate is a halogenated aromatic compound with significant

applications in organic synthesis, particularly as a versatile building block for pharmaceuticals

and agrochemicals.[1] Its utility extends to proteomics research and the development of

radiolabeled monoclonal antibodies for enhanced tumor uptake.[2][3] This document provides a

comprehensive overview of its chemical properties, a detailed experimental protocol for its

synthesis, and visual representations of its synthetic workflow and research applications.

Chemical and Physical Properties
The fundamental properties of Dimethyl 5-iodoisophthalate are summarized in the table

below, providing a quantitative overview for laboratory use and computational modeling.
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Property Value Source

Molecular Weight 320.08 g/mol [2][3][4][5]

Molecular Formula C₁₀H₉IO₄ [1][2][3][4]

Appearance
White to light yellow crystalline

powder

Melting Point 102.0 to 106.0 °C

Boiling Point 160 °C @ 1 mmHg [3][6]

Density 1.708 ± 0.06 g/cm³ [3][6]

CAS Number 51839-15-7 [1][2]

IUPAC Name
dimethyl 5-iodobenzene-1,3-

dicarboxylate
[4]

Solubility
Slightly soluble in Chloroform

and heated Methanol
[6]

Synthesis Protocol
The synthesis of Dimethyl 5-iodoisophthalate is typically achieved through a diazotization-

iodination reaction of dimethyl 5-aminoisophthalate.[7] The following protocol is a detailed

methodology for this synthesis.

Materials:

Dimethyl 5-aminoisophthalate

2 M Hydrochloric acid

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Ethyl acetate
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Anhydrous magnesium sulfate

Silica gel

Hexanes

Procedure:

Under an argon atmosphere, add dimethyl 5-aminoisophthalate (6.27 g, 30.0 mmol) to 39 mL

of 2 M hydrochloric acid pre-cooled in an ice bath.[3]

Stir the reaction mixture at 0 °C or lower for several minutes.[3]

Slowly add a pre-cooled aqueous solution of sodium nitrite (2.52 g, 36.5 mmol in 21.6 mL of

water) dropwise to the mixture.[3]

After the addition is complete, stir the mixture for an additional 2 hours at 0 °C.[8]

Slowly add a cold aqueous solution of potassium iodide (7.47 g, 45.0 mmol in 70 mL of

water) dropwise while maintaining the ice bath.[3][8]

Allow the resulting mixture to warm to room temperature and stir for 12 hours.[3][8]

Extract the aqueous layer with ethyl acetate.[3]

Wash the combined organic layers with saturated brine and dry over anhydrous magnesium

sulfate.[3]

Purify the crude product by silica gel column chromatography using hexanes as the eluent to

yield Dimethyl 5-iodoisophthalate.[3]

Visualized Workflows and Applications
To better illustrate the processes involving Dimethyl 5-iodoisophthalate, the following

diagrams have been generated using the DOT language.
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Caption: Synthesis workflow for Dimethyl 5-iodoisophthalate.
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Caption: Application pathways of Dimethyl 5-iodoisophthalate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b057504?utm_src=pdf-body-img
https://www.benchchem.com/product/b057504?utm_src=pdf-body
https://www.benchchem.com/product/b057504?utm_src=pdf-body-img
https://www.benchchem.com/product/b057504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Dimethyl 5-iodoisophthalate is classified as an irritant.[4] It is known to cause skin and eye

irritation and may lead to respiratory irritation.[4] Appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

[9] Work should be conducted in a well-ventilated area or under a fume hood.[1]

Conclusion
Dimethyl 5-iodoisophthalate serves as a crucial intermediate in various synthetic and

research applications. Its well-defined chemical properties and established synthesis protocol

make it a valuable compound for drug development professionals and researchers in organic

chemistry. The continued exploration of its applications is expected to yield further

advancements in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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